![molecular formula C18H16N4O2 B2551721 2-(phenylformamido)-N-[3-(1H-pyrazol-3-yl)phenyl]acetamide CAS No. 1207024-32-5](/img/structure/B2551721.png)
2-(phenylformamido)-N-[3-(1H-pyrazol-3-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(phenylformamido)-N-[3-(1H-pyrazol-3-yl)phenyl]acetamide, also known as PFPAP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. PFPAP belongs to the class of N-phenylformamido derivatives, which are known for their diverse biological activities.
Scientific Research Applications
Synthesis and Antimicrobial Activity
One significant application of compounds related to 2-(phenylformamido)-N-[3-(1H-pyrazol-3-yl)phenyl]acetamide involves their synthesis for antimicrobial purposes. For instance, Bondock et al. (2008) explored the synthesis of new heterocycles incorporating antipyrine moiety, which exhibited antimicrobial properties. This research underscores the potential of such compounds in addressing microbial infections through novel antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).
Coordination Complexes and Antioxidant Activity
The creation of coordination complexes from pyrazole-acetamide derivatives, as studied by Chkirate et al. (2019), reveals another application. These complexes demonstrated significant antioxidant activity, indicating their potential in oxidative stress-related therapeutic applications (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).
Anticonvulsant Activity
Compounds structurally similar to this compound have been synthesized for evaluating anticonvulsant activities. Aktürk et al. (2002) and Tarikogullari et al. (2010) conducted studies that highlight the potential of these compounds in developing new treatments for seizures, indicating their relevance in neurological research and therapy (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002); (Tarikogullari, Kilic Fatma, Erol, & Pabuccuoglu, 2010).
Glucose Utilization in Diabetes Research
Research into 1,3-diaryl-[1H]-pyrazole-4-acetamides demonstrates the ability of these compounds to lower glucose levels in diabetic animal models, suggesting an avenue for diabetes treatment through enhancing insulin sensitivity without the drawbacks associated with current therapies (Bebernitz, Argentieri, Battle, Brennan, Balkan, Burkey, Eckhardt, Gao, Kapa, Strohschein, Schuster, Wilson, & Xu, 2001).
Properties
IUPAC Name |
N-[2-oxo-2-(3-pyrazolidin-3-ylanilino)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c23-17(12-19-18(24)13-5-2-1-3-6-13)21-15-8-4-7-14(11-15)16-9-10-20-22-16/h1-8,11,16,20,22H,9-10,12H2,(H,19,24)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLSFTODAFFNMCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNNC1C2=CC(=CC=C2)NC(=O)CNC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.